Cas no 1795772-52-9 (2-[2-(2-Nitrophenyl)ethyl]aniline)

• Product Name: 2-[2-(2-Nitrophenyl)ethyl]aniline
• CAS No: 1795772-52-9
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 6445001
• PubChem ID: 86812316
• Update Time: 2025-06-08

2-[2-(2-Nitrophenyl)ethyl]aniline Chemical and Physical Properties

Names and Identifiers

• EN300-188275
• 1795772-52-9
• 2-[2-(2-nitrophenyl)ethyl]aniline
• 2-[2-(2-Nitrophenyl)ethyl]aniline

• Inchi： 1S/C14H14N2O2/c15-13-7-3-1-5-11(13)9-10-12-6-2-4-8-14(12)16(17)18/h1-8H,9-10,15H2
• InChI Key： FYCNYPXCTFCCDR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1CCC1C=CC=CC=1N)=O

Computed Properties

• Exact Mass: 242.105527694g/mol
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 2-[2-(2-Nitrophenyl)ethyl]aniline

Introduction to 2-[2-(2-Nitrophenyl)ethyl]aniline (CAS No. 1795772-52-9)

2-[2-(2-Nitrophenyl)ethyl]aniline (CAS No. 1795772-52-9) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which consists of an aniline moiety substituted with a nitrophenyl ethyl group. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2-[2-(2-Nitrophenyl)ethyl]aniline is C₁₃H₁₃N₃O₂, and its molecular weight is approximately 239.26 g/mol. The compound is typically a solid at room temperature and exhibits moderate solubility in common organic solvents such as ethanol, acetone, and dimethylformamide (DMF). Its melting point is around 105-108°C, and it has a characteristic yellowish color.

In the realm of pharmaceutical research, 2-[2-(2-Nitrophenyl)ethyl]aniline has been explored for its potential as a lead compound in the development of new drugs. Recent studies have highlighted its ability to interact with specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2-[2-(2-Nitrophenyl)ethyl]aniline exhibited potent inhibitory activity against a key enzyme involved in cancer cell proliferation. This finding suggests that the compound could serve as a valuable scaffold for the design of novel anticancer agents.

Beyond its pharmaceutical applications, 2-[2-(2-Nitrophenyl)ethyl]aniline has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). A research group at the University of California, Berkeley, demonstrated that thin films of 2-[2-(2-Nitrophenyl)ethyl]aniline-based polymers exhibited excellent charge transport properties and high photoluminescence efficiency. These findings have significant implications for the advancement of next-generation electronic devices.

In the context of chemical synthesis, 2-[2-(2-Nitrophenyl)ethyl]aniline serves as a versatile building block for the preparation of more complex molecules. Its reactivity can be harnessed through various synthetic transformations, such as substitution reactions, coupling reactions, and reduction reactions. For example, a study published in Organic Letters in 2019 described a novel palladium-catalyzed cross-coupling reaction that utilized 2-[2-(2-Nitrophenyl)ethyl]anamine as a key intermediate to synthesize a series of biologically active compounds with high yields and excellent selectivity.

The safety and environmental impact of 2-[2-(2-Nitrophenyl)ethyl]aniline are important considerations for its industrial use. While the compound is not classified as hazardous under current regulations, proper handling and storage practices are essential to ensure workplace safety and environmental protection. It is recommended to handle the compound using appropriate personal protective equipment (PPE), such as gloves and goggles, and to store it in a cool, dry place away from incompatible materials.

In conclusion, 2-[2-(2-Nitrophenyl)ethyl]aniline (CAS No. 1795772-52-9) is a multifaceted compound with diverse applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it a valuable intermediate for the development of new drugs, electronic materials, and complex molecules. Ongoing research continues to uncover new possibilities for this intriguing compound, further solidifying its importance in the scientific community.